Cas no 2060009-14-3 (3-(bromomethyl)-2-oxa-7-azaspiro4.5decane)

• Product Name: 3-(bromomethyl)-2-oxa-7-azaspiro4.5decane
• CAS No: 2060009-14-3
• MF: C₉H₁₆BrNO
• MW: 234.133441925049
• MDL: MFCD30502434
• CID: 5163583
• PubChem ID: 137704208
• Update Time: 2025-08-02

3-(bromomethyl)-2-oxa-7-azaspiro4.5decane Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[4.5]decane, 3-(bromomethyl)-
• 3-(bromomethyl)-2-oxa-7-azaspiro4.5decane

• MDL： MFCD30502434
• Inchi： 1S/C9H16BrNO/c10-5-8-4-9(7-12-8)2-1-3-11-6-9/h8,11H,1-7H2
• InChI Key： AFFXXHBXYPWCJL-UHFFFAOYSA-N
• SMILES： C1C2(CCCNC2)CC(CBr)O1

Additional information on 3-(bromomethyl)-2-oxa-7-azaspiro4.5decane

3-(Bromomethyl)-2-Oxa-7-Azaspiro[4.5]decane: A Comprehensive Overview

3-(Bromomethyl)-2-Oxa-7-Azaspiro[4.5]decane, also known by its CAS number 2060009-14-3, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its spirocyclic structure, which consists of a decane ring fused with an oxygen atom (oxa) and a nitrogen atom (aza). The presence of the bromomethyl group at the 3-position introduces additional reactivity and functional versatility to the molecule.

The spirocyclic framework of this compound is a key feature that contributes to its stability and reactivity. Recent studies have shown that such structures can exhibit unique electronic properties, making them valuable in the design of new materials and pharmaceutical agents. The oxygen and nitrogen atoms within the ring create a conjugated system that enhances the molecule's ability to participate in various chemical reactions, including nucleophilic substitutions and additions.

One of the most notable applications of 3-(Bromomethyl)-2-Oxa-7-Azaspiro[4.5]decane is in the synthesis of bioactive compounds. Researchers have utilized this compound as a building block for constructing complex molecular architectures, particularly in drug discovery programs targeting specific biological pathways. For instance, its bromomethyl group can be readily substituted with other functional groups, enabling the creation of diverse derivatives with potential therapeutic applications.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-closing reactions and nucleophilic substitutions. Recent advancements in catalytic techniques have made it possible to achieve higher yields and better control over the stereochemistry of the product. These improvements have significantly enhanced the feasibility of large-scale production, making this compound more accessible for both academic and industrial research.

The structural uniqueness of 3-(Bromomethyl)-2-Oxa-7-Azaspiro[4.5]decane also lends itself well to applications in materials science. For example, it has been explored as a precursor for the development of novel polymers and supramolecular assemblies. Its ability to form hydrogen bonds and other non-covalent interactions makes it an attractive candidate for designing materials with tailored mechanical and electronic properties.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its potential impact on ecosystems. Recent studies have focused on identifying the microbial communities capable of metabolizing such spirocyclic compounds, as well as their biodegradation rates under various environmental conditions. These findings are essential for developing sustainable practices in chemical manufacturing and waste management.

In conclusion, 3-(Bromomethyl)-2-Oxa-7-Azaspiro[4.5]decane (CAS 2060009-14-3) stands out as a versatile and intriguing compound with a wide range of applications across multiple disciplines. Its unique structure, reactivity, and functional diversity continue to inspire innovative research directions, solidifying its position as an important molecule in contemporary chemistry.